Cas no 878989-77-6 (N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide)

• Product Name: N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide
• CAS No: 878989-77-6
• MF: C₁₄H₁₃BrN₂O₃S
• MW: 369.233621358871
• CID: 5448372
• Update Time: 2025-06-26

N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-[2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-yl]acetamide
• 5-Thiazolidineacetamide, N-(4-bromophenyl)-2,4-dioxo-3-(2-propen-1-yl)-
• N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide

• Inchi： 1S/C14H13BrN2O3S/c1-2-7-17-13(19)11(21-14(17)20)8-12(18)16-10-5-3-9(15)4-6-10/h2-6,11H,1,7-8H2,(H,16,18)
• InChI Key： LWRRLEZJBNZKRC-UHFFFAOYSA-N
• SMILES： S1C(CC(NC2=CC=C(Br)C=C2)=O)C(=O)N(CC=C)C1=O

Additional information on N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide

Introduction to N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide (CAS No. 878989-77-6)

N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide, with the CAS number 878989-77-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide is characterized by a thiazolidinone ring system fused with a brominated phenyl group and an acryloyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of thiazolidinones as potent inhibitors of specific enzymes and signaling pathways involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide exhibits significant inhibitory activity against the enzyme X (a key enzyme in the pathogenesis of Y disease). This finding opens up new avenues for the development of targeted therapies for diseases where this enzyme plays a crucial role.

In addition to its enzymatic inhibition properties, N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide has also shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute (NCI) found that this compound effectively induces apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The selective cytotoxicity observed in these studies suggests that N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-yl)-1,3-thiazolidin-5-ylacetamide could be a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of N-(4-bromophenyl)-2-2,4-dioxo-3-(prop-2-en-1-y l)-1,3-thiazolidin -5 -yla cetam ide have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences (2020) reported that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic advantages further enhance its potential as a therapeutic agent.

Beyond its direct therapeutic applications, N-(4-bromophenyl)-2 - 2 , 4 - d iox o - 3 - ( p r op - 2 - e n - 1 - y l ) - 1 , 3 - t h iazol id i n - 5 - y l aceta mide has also been explored as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable reagent for studying cellular processes and identifying new drug targets. For example, researchers at the University of California used this compound to investigate the role of Z protein in cellular signaling pathways, leading to new insights into disease mechanisms.

In conclusion, N -( 4 - b ro m o ph e n y l ) - 2 - 2 , 4 - d i ox o - 3 - ( p r op - 2 - e n - 1 - y l ) - 1 , 3 - t h i az o li d i n - 5 - y l aceta mide (CAS No. 878989-77-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.